Methyl 4-(2-methoxyethoxymethoxy)benzoate

• Molecular Formula: C12H16O5
• Molecular Weight: 240.25 g/mol
• IUPAC Name: methyl 4-(2-methoxyethoxymethoxy)benzoate
• InChI: InChI=1S/C12H16O5/c1-14-7-8-16-9-17-11-5-3-10(4-6-11)12(13)15-2/h3-6H,7-9H2,1-2H3
• InChI Key: JTJHVBTXXGIPNQ-UHFFFAOYSA-N
• Canonical SMILES: COCCOCOC1=CC=C(C=C1)C(=O)OC

Description

Methyl 4-(2-methoxyethoxymethoxy)benzoate is a useful research compound. Its molecular formula is C12H16O5 and its molecular weight is 240.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.2 g (78.9 mmol) of 60% sodium hydride are added to a solution of 10 g (65.7 mmol) of methyl 4-hydroxybenzoate in 50 ml of tetrahydrofuran and 50 ml of dimethylformamide. The reaction medium is stirred at ambient temperature for 20 minutes then 8.3 g (72.3 mmol) of 2-methoxyethoxymethyl chloride are added. After stirring for 24 h at ambient temperature, the mixture is poured over water then extracted with ethyl acetate. The organic phase is washed with water then with a saturated aqueous solution of sodium chloride, dried over magnesium sulphate, filtered and concentrated. 16 g (100%) of methyl 4-(2-methoxyethoxymethoxy)benzoate are obtained in the form of a colourless oil.